N-methyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzamide

• IUPAC Name: N-methyl-4-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C18H13F3N2OS/c1-22-16(24)11-5-7-12(8-6-11)17-23-15(10-25-17)13-3-2-4-14(9-13)18(19,20)21/h2-10H,1H3,(H,22,24)
• InChI Key: VBCQIUJKLRRIDI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)C2=NC(=CS2)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H13F3N2OS
• Molecular Weight: 362.4 g/mol

Description

“N-methyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzamide” is a chemical compound with a molecular weight of 430.39. It is a solid substance at room temperature.

Molecular Structure Analysis

The molecular structure of “N-methyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzamide” is complex, with a molecular formula of C21H17F3N4O3. It contains a trifluoromethyl group, which is a common feature in many fluorinated organic chemicals.

Chemical Reactions Analysis

While specific chemical reactions involving “N-methyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzamide” are not available, it’s known that trifluoromethyl-containing compounds are widely used in the agrochemical and pharmaceutical industries. They are often involved in various chemical reactions to produce different compounds.

Physical And Chemical Properties Analysis

“N-methyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzamide” is a solid substance at room temperature.

Scientific Research Applications

Antibacterial Activity

• Researchers have explored the synthesis and antimicrobial potential of triazole analogues. .

Anticancer Potential

• Some triazole derivatives exhibit antitumor and cytotoxic effects. .

Antiviral Activity

• .

Safety and Hazards

The safety information for “N-methyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzamide” indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation, and may cause damage to organs through prolonged or repeated exposure.

Future Directions

The future directions for “N-methyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzamide” and similar compounds are promising. Trifluoromethyl-containing compounds are becoming increasingly important in the development of new agrochemicals and pharmaceuticals. It is expected that many novel applications of these compounds will be discovered in the future.